N-(4-sulfamoylphenyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-sulfamoylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C12H17N3O3S/c13-19(17,18)11-6-4-10(5-7-11)14-12(16)15-8-2-1-3-9-15/h4-7H,1-3,8-9H2,(H,14,16)(H2,13,17,18)
• InChI Key: GHYWHYHXKQASKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

N-(4-sulfamoylphenyl)piperidine-1-carboxamide is a chemical compound that belongs to the class of sulfonamides Sulfonamides are known for their wide range of biological activities, including antibacterial, antifungal, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-sulfamoylphenyl)piperidine-1-carboxamide typically involves the reaction of 4-aminobenzenesulfonamide with piperidine-1-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually performed in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-sulfamoylphenyl)piperidine-1-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically performed in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually carried out in anhydrous solvents like tetrahydrofuran (THF).

Substitution: Various nucleophiles such as amines, alcohols, and thiols; reactions are performed under mild to moderate conditions.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfonates.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted sulfonamides or other derivatives.

Scientific Research Applications

N-(4-sulfamoylphenyl)piperidine-1-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its antibacterial, antifungal, and anticancer properties. It has shown potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(4-sulfamoylphenyl)piperidine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit enzymes such as dihydrofolate reductase (DHFR), which plays a crucial role in the synthesis of nucleotides. By inhibiting DHFR, the compound can disrupt DNA synthesis and cell division, leading to its antibacterial and anticancer effects .

Comparison with Similar Compounds

Similar Compounds

N1-[4-(aminosulfonyl)phenyl]-2,2-dimethylpropanamide: Another sulfonamide with similar biological activities.

N-[4-(aminosulfonyl)phenyl]-2-methylpropanamide: A structurally related compound with comparable properties.

Uniqueness

N-(4-sulfamoylphenyl)piperidine-1-carboxamide is unique due to its specific piperidinecarboxamide moiety, which imparts distinct chemical and biological properties. This structural feature enhances its ability to interact with biological targets and improves its pharmacokinetic profile, making it a promising candidate for further research and development.